N-{2-[(2-chlorophenyl)formamido]ethyl}-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

• IUPAC Name: N-[2-[(2-chlorobenzoyl)amino]ethyl]-1-prop-2-ynylpiperidine-4-carboxamide
• InChI: InChI=1S/C18H22ClN3O2/c1-2-11-22-12-7-14(8-13-22)17(23)20-9-10-21-18(24)15-5-3-4-6-16(15)19/h1,3-6,14H,7-13H2,(H,20,23)(H,21,24)
• InChI Key: AYIOIPFQDLFLER-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCC(CC1)C(=O)NCCNC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C18H22ClN3O2
• Molecular Weight: 347.8 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a carboxamide, a piperidine ring, and a propynyl group. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound is quite complex. The piperidine ring is a common structural motif in many natural products and pharmaceuticals, suggesting this compound could have interesting biological activities. The presence of the carboxamide group could also influence its chemical reactivity and interactions with biological targets.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of the carboxamide group could influence its solubility in water and other solvents, its melting point, and its reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological target. For example, if this compound is intended to be used as a drug, its mechanism of action would depend on the specific disease or condition it’s designed to treat.

Future Directions

The future directions for research on this compound would likely depend on its intended use or application. For example, if this compound shows promise as a drug, future research could focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy in preclinical and clinical trials.